Cas no 133034-13-6 (2,4,6-trihydroxy-3-methyl-5-(3-phenylpropionyl)benzaldehyde)

• Product Name: 2,4,6-trihydroxy-3-methyl-5-(3-phenylpropionyl)benzaldehyde
• CAS No: 133034-13-6
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• CID: 2058301
• PubChem ID: 11033908
• Update Time: 2025-04-21

2,4,6-trihydroxy-3-methyl-5-(3-phenylpropionyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trihydroxy-3-methyl-5-(3-phenylpropionyl)benzaldehyde
• 3'-Formyl-2', 4', 6'-trihydroxy-5'-methyldihydrochalcone
• MEGxp0_000878
• 3'-formyl-2',4',6'-trihydroxy-5'-methyldihydrochalcone
• 2,4,6-trihydroxy-3-methyl-5-(3-phenylpropanoyl)benzaldehyde
• 133034-13-6
• CHEMBL268838
• LMPK12120489

• Inchi： 1S/C17H16O5/c1-10-15(20)12(9-18)17(22)14(16(10)21)13(19)8-7-11-5-3-2-4-6-11/h2-6,9,20-22H,7-8H2,1H3
• InChI Key： HKKGGXRAYMJKFW-UHFFFAOYSA-N
• SMILES： CC1C(O)=C(C(CCC2C=CC=CC=2)=O)C(O)=C(C=O)C=1O

Computed Properties

• Exact Mass: 300.09977361Da
• Monoisotopic Mass: 300.09977361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.592
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones